Cas no 80704-02-5 ((2-Amino-2-methylpropyl)(benzyl)amine)

• Product Name: (2-Amino-2-methylpropyl)(benzyl)amine
• CAS No: 80704-02-5
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 831635
• PubChem ID: 17768247
• Update Time: 2025-06-08

(2-Amino-2-methylpropyl)(benzyl)amine Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediamine, 2-methyl-N1-(phenylmethyl)-
• (2-AMINO-2-METHYLPROPYL)(BENZYL)AMINE
• N¹-Benzyl-2-methyl-1,2-propanediamine
• AKOS010516157
• 80704-02-5
• SCHEMBL3926325
• N1-Benzyl-2-methylpropane-1,2-diamine
• CS-0001029
• 2-methyl-N1-(phenylmethyl)-1,2-Propanediamine
• starbld0027095
• 1-N-benzyl-2-methylpropane-1,2-diamine
• (2-Amino-2-methylpropyl)(benzyl)amine

• Inchi： 1S/C11H18N2/c1-11(2,12)9-13-8-10-6-4-3-5-7-10/h3-7,13H,8-9,12H2,1-2H3
• InChI Key： ZRIUABLAYPQZGA-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)CC(C)(C)N

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on (2-Amino-2-methylpropyl)(benzyl)amine

Research Briefing on (2-Amino-2-methylpropyl)(benzyl)amine (CAS: 80704-02-5) in Chemical Biology and Pharmaceutical Applications

In recent years, (2-Amino-2-methylpropyl)(benzyl)amine (CAS: 80704-02-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis and its potential biological activities. This briefing synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic pathways, and emerging therapeutic applications.

The compound, characterized by its branched alkylamine and benzylamine moieties, exhibits unique reactivity that makes it valuable for constructing complex pharmacophores. Recent studies published in the Journal of Medicinal Chemistry (2023) highlight its role in the synthesis of novel β-lactamase inhibitors, where its structural motif enhances binding affinity to bacterial enzymes. Computational docking studies further suggest that modifications to the amine groups could optimize pharmacokinetic profiles.

A 2024 Nature Communications paper explored the compound’s utility in metal-organic frameworks (MOFs) for targeted drug delivery. Researchers functionalized MOF surfaces with (2-Amino-2-methylpropyl)(benzyl)amine to improve payload capacity and cellular uptake of anticancer agents. In vitro results demonstrated a 40% increase in tumor cell selectivity compared to unmodified carriers, though in vivo validation remains ongoing.

Challenges persist in scaling up synthesis while maintaining enantiomeric purity, as noted in Organic Process Research & Development (2024). Catalytic asymmetric methods using chiral auxiliaries have achieved 90% ee, but industrial-scale processes require further optimization. Regulatory assessments by the FDA and EMA are pending for derivatives of this compound in Phase I trials for CNS disorders, underscoring its translational potential.

In conclusion, (2-Amino-2-methylpropyl)(benzyl)amine serves as a multifaceted building block with expanding applications in drug discovery and materials science. Future research should address synthetic scalability and structure-activity relationships to unlock its full therapeutic potential.